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Compound Name: 6-Formylindolo(3,2-b)carbazole

Cat. No.: B1196274 Get Quote

An In-Depth Technical Guide to 6-Formylindolo(3,2-b)carbazole (FICZ) for Researchers,

Scientists, and Drug Development Professionals

Abstract
6-Formylindolo(3,2-b)carbazole (FICZ) is a naturally occurring tryptophan derivative that has

garnered significant attention as a potent endogenous ligand for the Aryl Hydrocarbon

Receptor (AHR). Initially identified as a photoproduct of tryptophan, FICZ is now recognized as

a key signaling molecule involved in a diverse range of physiological and pathological

processes, including immune modulation, stem cell differentiation, and carcinogenesis. Its high

binding affinity for the AHR and its rapid metabolic clearance through AHR-induced cytochrome

P450 enzymes create a dynamic and transient signaling system. This technical guide provides

a comprehensive overview of the discovery, history, synthesis, and biological characterization

of FICZ, with a focus on quantitative data and detailed experimental protocols relevant to

researchers in academia and the pharmaceutical industry.

Discovery and History
6-Formylindolo(3,2-b)carbazole was first identified as a photooxidation product of the amino

acid tryptophan upon exposure to ultraviolet (UV) light.[1][2] Its chemical structure was

elucidated using a combination of mass spectrometry, nuclear magnetic resonance (NMR)

spectroscopy, and other spectroscopic techniques.[2] Initially considered a potential phototoxic

compound, further research revealed its exceptionally high binding affinity for the Aryl

Hydrocarbon Receptor (AHR), a ligand-activated transcription factor historically known for
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mediating the toxic effects of environmental pollutants like 2,3,7,8-tetrachlorodibenzo-p-dioxin

(TCDD).[1][3] This discovery led to the hypothesis that FICZ could be an endogenous ligand for

the AHR, playing a role in normal physiological processes. Subsequent studies have confirmed

the enzymatic formation of FICZ in biological systems, independent of light exposure, further

solidifying its role as a key endogenous signaling molecule.[4]

Physicochemical Properties and Quantitative Data
FICZ is a planar, heterocyclic aromatic compound with the molecular formula C₁₉H₁₂N₂O and a

molecular weight of 284.3 g/mol .[3] Its key biological activity is defined by its interaction with

the AHR and its subsequent metabolism by cytochrome P450 enzymes, primarily CYP1A1. A

summary of important quantitative data is presented in Table 1.

Parameter Value Species/Cell Line Reference

AHR Binding Affinity

(Kd)
70 pM Not specified [3]

~400 nM
Drosophila AHR

(mutant)
[5]

CYP1A1 Induction

(EC50)
0.016 nM (3h)

Chicken Embryo

Hepatocytes
[3]

0.80 nM (8h)
Chicken Embryo

Hepatocytes
[3]

11 nM (24h)
Chicken Embryo

Hepatocytes
[3]

0.6 nM (6h)
Zebrafish Embryos

(CYP1A)
[6]

0.5 nM (6h)
Zebrafish Embryos

(CYP1B1)
[6]

CYP1A1 Inhibition

(IC50)
Potent inhibitor

Human cDNA-

expressed CYP1A1
[1]

Table 1: Quantitative data for 6-Formylindolo(3,2-b)carbazole (FICZ)
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Signaling Pathway and Regulatory Feedback Loop
FICZ exerts its biological effects primarily through the activation of the AHR signaling pathway.

This pathway is a critical regulator of xenobiotic metabolism and also plays a significant role in

various physiological processes.
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Caption: AHR signaling pathway activated by FICZ.

A key feature of FICZ-mediated AHR signaling is a negative feedback loop involving the

induction of CYP1A1. FICZ is a potent inducer of CYP1A1, and in turn, CYP1A1 is the primary

enzyme responsible for the metabolic clearance of FICZ. This creates a transient signaling

cascade where the duration and intensity of AHR activation are tightly regulated.
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FICZ/AHR/CYP1A1 Feedback Loop
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Experimental Workflow: FICZ Synthesis and Biological Evaluation

Chemical Synthesis

Biological Evaluation

Starting Materials
(Indole, Aldehyde)

Condensation Reaction

Oxidation Reaction

Purification
(Chromatography,
Recrystallization)

Pure FICZ

AHR Competitive
Binding Assay

Luciferase Reporter
Gene Assay

CYP1A1 Induction
Assay (EROD)

Data Analysis
(Kd, EC50, IC50)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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